Cas no 143692-18-6 (1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine)

• Product Name: 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine
• CAS No: 143692-18-6
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 2132163
• PubChem ID: 126758
• Update Time: 2025-07-05

1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine
• 5-(4-aminophenyl)-N,8-dimethyl-8,9-dihydro-[1,3]dioxolo[4,5-h][2,3]benzodiazepine-7-carboxamide
• SCHEMBL351325
• LY300168
• BDBM50048386
• GTPL4209
• NCGC00263113-01
• SMGACXZFVXKEAX-UHFFFAOYSA-N
• 5-(4-Amino-phenyl)-8-methyl-8,9-dihydro-1,3-dioxa-6,7-diaza-cyclohepta[f]indene-7-carboxylic acid methylamide
• GYKI-53655 free base
• Gyki 53655
• LY-300168, (+/-)-
• X46FC5N190
• LY-300168
• 143692-18-6
• 1-(4-aminophenyl)-4-methyl-7,8-methylenedioxy-5H-2,3-benzodiazepine
• GYKI-53655
• E98676
• UNII-X46FC5N190
• NCGC00263113-03
• SMR004701394
• 7H-1,3-Dioxolo(4,5-H)(2,3)benzodiazepine-7-carboxamide, 5-(4-aminophenyl)-8,9-dihydro-N,8-dimethyl-
• LY 300168
• DTXSID30276296
• CHEMBL267450
• GYKI 53655;GYKI-53655;LY 300168;LY-300168;LY300168
• 10-(4-aminophenyl)-N,13-dimethyl-4,6-dioxa-11,12-diazatricyclo[7.5.0.0^{3,7}]tetradeca-1(9),2,7,10-tetraene-12-carboxamide
• GYKI53655
• MLS006010331
• BCP27661
• Q12064249
• 1-(4-aminophenyl)-3-methylcarbamyl-4-methyl-3,4-dihydro-7,8-methylenedioxy-5H-2,3-benzodiazepine
• TFA69218

• Inchi： 1S/C19H20N4O3/c1-11-7-13-8-16-17(26-10-25-16)9-15(13)18(22-23(11)19(24)21-2)12-3-5-14(20)6-4-12/h3-6,8-9,11H,7,10,20H2,1-2H3,(H,21,24)
• InChI Key： SMGACXZFVXKEAX-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)C(C2C=CC(=CC=2)N)=NN(C(NC)=O)C(C)C1

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.41

Additional information on 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine

Introduction to 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine and Its Applications in Modern Chemical Biology

The compound with the CAS number 143692-18-6, identified as 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its benzodiazepine core and various substituents, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into neurological and psychiatric disorders.

At the heart of this compound's utility lies its structural framework, which combines elements of both aminoaromatic compounds and carbamoylated benzodiazepines. The presence of a 4-aminophenyl group at the 1-position and a methylcarbamoyl moiety at the 3-position introduces unique pharmacophoric features that modulate receptor interactions. Specifically, the 7,8-methylenedioxy substitution pattern is reminiscent of classical benzodiazepine derivatives but with additional aromatic complexity, suggesting enhanced binding affinity to specific neurotransmitter receptors.

Recent studies have highlighted the compound's potential in modulating GABA-A receptors, which are central to anxiolytic and sedative effects. The methyl groups at the 4-position and 4-methyl position further refine its pharmacological profile by influencing solubility and metabolic stability. This balance makes it an attractive candidate for further development in treating conditions such as anxiety disorders, epilepsy, and even neurodegenerative diseases where GABAergic signaling is impaired.

In the realm of chemical biology, this compound serves as a valuable tool for elucidating receptor-ligand interactions. Its structural complexity allows researchers to probe the dynamics of binding events at a molecular level. Techniques such as X-ray crystallography and computational modeling have been employed to visualize how the 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine molecule interacts with target proteins. These studies not only enhance our understanding of benzodiazepine mechanisms but also pave the way for designing next-generation ligands with improved selectivity and reduced side effects.

The synthesis of this compound exemplifies modern organic chemistry techniques, including multi-step reactions involving cyclization, functional group transformations, and protective group strategies. The incorporation of a methylene dioxy bridge requires precise control over reaction conditions to avoid unwanted byproducts. Advances in catalytic methods have enabled more efficient production routes, reducing costs and improving scalability for preclinical studies.

From a clinical perspective, derivatives of this compound have shown promise in preclinical trials for treating cognitive deficits associated with neurodegenerative disorders like Alzheimer's disease. The ability to modulate GABA-A receptor subtypes without excessive sedation is a critical factor in therapeutic development. Additionally, its structural analogs are being explored for potential applications in pain management and sleep disorders due to their interaction with other neurotransmitter systems.

The integration of computational chemistry has further accelerated the discovery process for this class of compounds. Machine learning models trained on large datasets of benzodiazepine derivatives can predict novel analogs with enhanced pharmacological properties. This approach not only expedites drug design but also allows for rapid screening of candidates before moving into costly experimental validation.

Regulatory considerations play a pivotal role in advancing compounds like 1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine through clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards. Furthermore, toxicological assessments are essential to evaluate potential side effects before human testing can commence. Collaborative efforts between academia and industry have streamlined these processes by leveraging shared resources and expertise.

The future directions for research on this compound include exploring its role in central nervous system disorders beyond anxiety and epilepsy. Investigating its interactions with other receptors or enzymes may reveal novel therapeutic pathways. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize environmental impact while maintaining high yields.

In summary,1-(4-Aminophenyl)-3-methylcarbamoyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine (CAS no 143692-18-6) stands as a testament to the progress in chemical biology and pharmaceutical innovation. Its intricate structure offers unique opportunities for therapeutic intervention while serving as a cornerstone for mechanistic studies in neurological science. As research continues to uncover new applications and refine synthetic methodologies,this compound will undoubtedly remain at forefront of scientific exploration into neurological health.